Cas no 56933-61-0 (Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxohexyl)oxy]-, (11b,16b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxohexyl)oxy]-, (11b,16b)- (9CI)
• CAS No: 56933-61-0
• MF: C₂₈H₃₉FO₆
• MW: 490.604072809219
• CID: 376409
• PubChem ID: 92580
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxohexyl)oxy]-, (11b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxohexyl)oxy]-, (11b,16b)- (9CI)
• [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate
• 9-fluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-hexanoate
• (11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl hexanoate
• DTXSID60972370
• EINECS 260-452-1
• 56933-61-0
• Dexamethasone-21-hexanoate
• NS00053929

• Inchi： 1S/C28H39FO6/c1-5-6-7-8-24(33)35-16-23(32)28(34)17(2)13-21-20-10-9-18-14-19(30)11-12-25(18,3)27(20,29)22(31)15-26(21,28)4/h11-12,14,17,20-22,31,34H,5-10,13,15-16H2,1-4H3/t17-,20-,21-,22-,25-,26-,27-,28-/m0/s1
• InChI Key： KZMKFAJYVZNKJS-DGAWKMIRSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CCCCC)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 490.273
• Monoisotopic Mass: 490.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 617°Cat760mmHg
• Flash Point: 326.9°C
• Refractive Index: 1.557